Cas no 114012-40-7 (2,2-bis(chloromethyl)butanoyl chloride)

• Product Name: 2,2-bis(chloromethyl)butanoyl chloride
• CAS No: 114012-40-7
• MF: C₆H₉Cl₃O
• MW: 203.494059324265
• CID: 2612137
• PubChem ID: 14029000
• Update Time: 2025-04-21

2,2-bis(chloromethyl)butanoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,2-bis(chloromethyl)butanoyl chloride
• 114012-40-7
• SCHEMBL10535138
• DTXSID90554643

• Inchi： 1S/C6H9Cl3O/c1-2-6(3-7,4-8)5(9)10/h2-4H2,1H3
• InChI Key： SYCZDXISDNISHW-UHFFFAOYSA-N
• SMILES： ClCC(C(=O)Cl)(CCl)CC

Computed Properties

• Exact Mass: 201.971898Da
• Monoisotopic Mass: 201.971898Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų